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Compound of Interest

Compound Name: ZINC4511851

CAS No.: 353287-72-6

Cat. No.: B432940 Get Quote

Subject: Improving Aqueous Solubility of ZINC4511851 for Biological Assays Compound ID:

ZINC4511851 (CAS: 353287-72-6) Chemical Name: 6-(3,4-dimethoxyphenyl)-3-(thiophen-2-yl)-

[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole[1]

Compound Profile & Physicochemical Analysis[1][2]
[3]
Before attempting formulation, it is critical to understand why this compound resists solution.

ZINC4511851 is a flat, heteroaromatic molecule.[1] Its structure promotes strong intermolecular

-

stacking, leading to a high lattice energy that water molecules cannot easily overcome.[1]
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Property Data Technical Implication

Molecular Weight 344.41 g/mol
Small molecule, suitable for

cell penetration.[1]

Lipophilicity (cLogP) ~3.2 - 3.8 (Predicted)
Highly hydrophobic; partitions

poorly into water.[1]

Core Structure Triazolothiadiazole

Planar rigid scaffold; prone to

precipitation ("crashing out")

upon aqueous dilution.[1]

H-Bond Donors 0
Lacks "handles" for water to

grab onto.[1]

H-Bond Acceptors 6 (N, O, S)
Soluble in polar aprotic

solvents (DMSO, DMF).[1]

Standard Solubilization Protocols
Protocol A: Preparation of Master Stock (DMSO)
Use this for long-term storage and as the starting point for all assays.[1]

The Science: DMSO (Dimethyl sulfoxide) disrupts the

-stacking of the triazolothiadiazole core effectively.[1]

Weighing: Weigh the solid powder into a glass vial (avoid polystyrene, which DMSO can

degrade).[1]

Dissolution: Add anhydrous DMSO to achieve a concentration of 10 mM to 50 mM.

Calculation: To make 1 mL of 10 mM stock, dissolve 3.44 mg of ZINC4511851 in 1 mL

DMSO.[1]

Mixing: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at 37°C

for 5 minutes.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.
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Protocol B: Dilution for In Vitro Assays (Cell/Enzyme)
Target: < 1% DMSO final concentration.[1]

The Challenge: Direct addition of DMSO stock to water often causes immediate precipitation

(the "Ouzo effect").[1] The Fix: Use an intermediate dilution step with a surfactant.[1]

Step-by-Step:

Prepare Assay Buffer: Ensure your buffer (e.g., PBS or HEPES) contains 0.05% Tween-80

or 0.1% BSA.[1] These act as dispersants to prevent micro-aggregate formation.[1]

Intermediate Dilution:

Dilute your 10 mM DMSO stock 1:10 into 100% Ethanol or PEG400 first.[1]

Why? This reduces the kinetic shock of hitting the water immediately.[1]

Final Addition:

Add the intermediate mix dropwise to the Assay Buffer while vortexing the buffer.[1]

Do not add buffer to the compound; always add compound to the buffer.[1]

Advanced Formulation (Animal/High Concentration)
For in vivo studies requiring higher doses, simple DMSO/Buffer mixes will fail.[1] You must use

a vehicle system.[1]

Recommended Vehicle (The "10/40/50" Rule):

10% DMSO (Solubilizer)[1]

40% PEG400 (Co-solvent)[1]

50% Saline or PBS (Aqueous carrier)[1]

Workflow:
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Solid ZINC4511851 Dissolve in DMSO
(10% of final vol)

 Weigh Add PEG400
(40% of final vol)

 Mix Vortex & Sonicate
(Clear yellow solution)

Add Saline/PBS
(50% of final vol)

 Dropwise add
Injectable Formulation

 Filter Sterilize

Click to download full resolution via product page

Caption: Step-by-step vehicle formulation to prevent precipitation during in vivo preparation.

Troubleshooting & FAQs
Q: My solution turns cloudy immediately after adding the DMSO stock to my cell culture media.

What happened? A: You experienced "crash out." The hydrophobic ZINC4511851 molecules

aggregated faster than they could disperse.[1]

Fix: Pre-warm your media to 37°C. Cold media accelerates precipitation.[1] Also, ensure

your media contains serum (FBS) or BSA before adding the compound; proteins bind the

drug and keep it in solution.[1]

Q: Can I use acid to dissolve it? It has nitrogen atoms. A: Generally, no.[1][2] While the triazole

ring has basic nitrogen, the thiadiazole and thiophene components make the overall system

weakly basic at best.[1] Strong acidification (pH < 4) might dissolve it but will likely be toxic to

your cells or incompatible with enzymatic assays (DCTPP1 activity is pH sensitive).[1] Stick to

neutral pH with co-solvents (DMSO/PEG).[1]

Q: I need to screen this against DCTPP1 but I'm getting variable IC50 data. A: This is a classic

symptom of microprecipitation.[1] If the compound forms invisible aggregates, the enzyme

might be inhibited by "promiscuous aggregation" rather than specific binding, or the effective

concentration is lower than calculated.[1]

Validation: Include 0.01% Triton X-100 in your enzyme assay buffer.[1] If the inhibition

disappears, your previous activity was an artifact of aggregation.[1]

Q: Is this compound light sensitive? A: The conjugated thiophene-triazole system suggests

potential photosensitivity (UV absorption).[1]

Precaution: Store stocks in amber vials and avoid leaving clear tubes in direct sunlight or

under strong hood lights for extended periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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